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Compound of Interest

Compound Name: (6-Methoxypyridin-3-YL)methanol

Cat. No.: B151917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses the critical aspects of thermal stability and appropriate

storage conditions for (6-Methoxypyridin-3-YL)methanol. While specific experimental data on

the thermal decomposition of this compound is not extensively available in the public domain,

this document provides a comprehensive overview based on existing supplier

recommendations, general principles of chemical stability for related structures, and

standardized methodologies for thermal analysis.

Summary of Physical and Chemical Properties
A clear understanding of the fundamental physicochemical properties of (6-Methoxypyridin-3-
YL)methanol is essential for its proper handling and storage. The table below summarizes key

known data points.

Property Value Source

Molecular Formula C₇H₉NO₂ PubChem

Molecular Weight 139.15 g/mol PubChem

CAS Number 58584-63-7 ChemicalBook

Appearance Colorless to light yellow liquid Sigma-Aldrich
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Recommended Storage Conditions
Based on information from chemical suppliers, the recommended storage conditions for (6-
Methoxypyridin-3-YL)methanol are crucial for maintaining its integrity over time.

Parameter Recommendation

Temperature Room temperature

Atmosphere Inert atmosphere (e.g., Argon, Nitrogen)

Light Store in a light-resistant container

Moisture
Store in a dry, well-ventilated place. Keep

container tightly closed.

Storing under an inert atmosphere is particularly important to prevent oxidation, a common

degradation pathway for many organic compounds.

Hypothetical Thermal Stability Analysis
In the absence of specific published data for (6-Methoxypyridin-3-YL)methanol, this section

outlines standard experimental protocols for assessing thermal stability using

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). The provided

data is illustrative to demonstrate how such results would be presented.

Experimental Protocols
Thermogravimetric Analysis (TGA):

Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: Accurately weigh 5-10 mg of (6-Methoxypyridin-3-YL)methanol into

an aluminum or platinum pan.

Atmosphere: Nitrogen or air, at a flow rate of 20-50 mL/min.

Temperature Program: Heat the sample from 25 °C to 500 °C at a constant heating rate of

10 °C/min.
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Data Analysis: Record the mass loss as a function of temperature. The onset of

decomposition is determined from the resulting TGA curve.

Differential Scanning Calorimetry (DSC):

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: Accurately weigh 2-5 mg of (6-Methoxypyridin-3-YL)methanol into a

hermetically sealed aluminum pan. An empty, sealed aluminum pan is used as a reference.

Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.

Temperature Program: Heat the sample from 25 °C to a temperature below the

decomposition point (determined by TGA) at a heating rate of 10 °C/min to observe any

phase transitions, such as melting.

Data Analysis: Record the heat flow as a function of temperature to determine melting point

and other thermal events.

Illustrative Quantitative Data
The following table presents hypothetical data that could be obtained from TGA and DSC

analyses of (6-Methoxypyridin-3-YL)methanol.

Analysis Parameter Illustrative Value

TGA
Onset of Decomposition

(Tonset)
~ 250 °C

TGA
Temperature at 5% Mass Loss

(T5%)
~ 265 °C

DSC Melting Point (Tm) ~ 75 °C

Visualizing Stability Assessment and Potential
Degradation
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To provide a clearer understanding of the processes involved in stability testing and potential

degradation pathways, the following diagrams are provided.

Experimental Workflow for Thermal Stability Assessment

Sample of
(6-Methoxypyridin-3-YL)methanol

Thermogravimetric
Analysis (TGA)

Differential Scanning
Calorimetry (DSC)

Data Analysis

Stability Report

Click to download full resolution via product page

Workflow for Thermal Stability Assessment

Based on the structure of (6-Methoxypyridin-3-YL)methanol, several degradation pathways

can be hypothesized. The presence of a hydroxyl group and a methoxy group on a pyridine

ring suggests potential for oxidation and other reactions at elevated temperatures or in the

presence of reactive species.
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Hypothetical Thermal Degradation Pathways

(6-Methoxypyridin-3-YL)methanol
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Heat, O₂
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Hypothetical Degradation Pathways

Conclusion
While specific, publicly available thermal stability data for (6-Methoxypyridin-3-YL)methanol
is limited, this guide provides a framework for its safe handling and storage based on supplier

recommendations and general chemical principles. The recommended storage condition is at

room temperature under an inert atmosphere to minimize degradation. For critical applications

in research and drug development, it is strongly advised that users perform their own thermal

stability studies using standard techniques such as TGA and DSC to establish a precise

thermal profile for their specific batch of the compound. The hypothetical workflows and

degradation pathways presented here serve as a guide for designing such experiments and

interpreting the potential results.

To cite this document: BenchChem. [Navigating the Stability of (6-Methoxypyridin-3-
YL)methanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151917#thermal-stability-and-storage-conditions-for-
6-methoxypyridin-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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